Cas no 1341780-91-3 (4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol)

• Product Name: 4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol
• CAS No: 1341780-91-3
• MF: C₉H₁₄BrNOS
• MW: 264.182560443878
• CID: 5188531
• PubChem ID: 64202525
• Update Time: 2025-11-01

4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{[(4-bromothiophen-2-yl)methyl]amino}butan-2-ol
• 2-Butanol, 4-[[(4-bromo-2-thienyl)methyl]amino]-
• 4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol

• Inchi： 1S/C9H14BrNOS/c1-7(12)2-3-11-5-9-4-8(10)6-13-9/h4,6-7,11-12H,2-3,5H2,1H3
• InChI Key： NLCCFHYHTKEWBX-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CNCCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol

Comprehensive Overview of 4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol (CAS No. 1341780-91-3)

4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol (CAS No. 1341780-91-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique bromothiophene and amino alcohol functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "CAS 1341780-91-3 applications" or "4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol synthesis" due to its potential in drug discovery and advanced material development.

The molecular structure of 4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol combines a thiophene ring substituted with a bromine atom at the 4-position and an amino alcohol side chain. This configuration enhances its reactivity in nucleophilic substitution and condensation reactions, which are critical for creating complex molecules. Recent trends in organic chemistry highlight the growing demand for "bromothiophene derivatives" and "amino alcohol building blocks," positioning this compound as a key player in modern synthetic methodologies.

In pharmaceutical research, CAS 1341780-91-3 is explored for its potential as a precursor in the synthesis of bioactive molecules. Its bromothiophene moiety is particularly valuable in designing kinase inhibitors and antimicrobial agents, addressing current challenges in drug-resistant infections. Searches like "4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol in drug design" reflect the compound's relevance in cutting-edge therapeutic development. Additionally, its amino alcohol segment contributes to improved solubility and bioavailability, a hot topic in "drug formulation optimization."

Beyond pharmaceuticals, 4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol finds applications in materials science, particularly in the development of conductive polymers and organic semiconductors. The bromothiophene unit facilitates cross-coupling reactions, enabling the creation of π-conjugated systems essential for optoelectronic devices. Queries such as "bromothiophene-based materials" and "organic electronics intermediates" underscore the compound's role in advancing renewable energy technologies like organic solar cells.

From a synthetic perspective, the preparation of 4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol involves multi-step organic reactions, including bromination, amination, and reduction. Researchers often seek "efficient synthesis of CAS 1341780-91-3" to optimize yield and purity, reflecting the compound's industrial importance. Green chemistry principles are increasingly applied to its production, aligning with global sustainability goals—a trending topic in "eco-friendly chemical synthesis."

Analytical characterization of 4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol employs techniques like NMR, HPLC, and mass spectrometry, ensuring compliance with regulatory standards. The compound's stability and storage conditions are frequently queried as "1341780-91-3 handling guidelines," emphasizing the need for proper safety protocols in laboratory settings. Its compatibility with various solvents and reagents is also a subject of interest for process chemists.

In conclusion, 4-{(4-bromothiophen-2-yl)methylamino}butan-2-ol (CAS No. 1341780-91-3) represents a multifaceted compound with broad applications in pharmaceuticals and advanced materials. Its structural features, including the bromothiophene and amino alcohol groups, make it indispensable in contemporary research. As scientific inquiries evolve, this compound continues to address critical needs in "targeted drug delivery" and "sustainable material innovation," solidifying its position as a cornerstone in chemical R&D.